Cas no 2137986-27-5 (5-amino-1-(oxetan-3-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-amino-1-(oxetan-3-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2137986-27-5
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6388782
• PubChem ID: 165470149
• Update Time: 2025-11-06

5-amino-1-(oxetan-3-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(oxetan-3-yl)-1H-pyrazole-4-carbaldehyde
• EN300-1074717
• 2137986-27-5

• Inchi： 1S/C7H9N3O2/c8-7-5(2-11)1-9-10(7)6-3-12-4-6/h1-2,6H,3-4,8H2
• InChI Key： LBVLUDQPBOUTAT-UHFFFAOYSA-N
• SMILES： O1CC(C1)N1C(=C(C=O)C=N1)N

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on 5-amino-1-(oxetan-3-yl)-1H-pyrazole-4-carbaldehyde

5-Amino-1-(Oxetan-3-yl)-1H-Pyrazole-4-Carbaldehyde: A Promising Compound in Medicinal Chemistry

5-Amino-1-(oxetan-3-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 2137986-27-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the oxetane ring and the aldehyde functional group in its structure adds to its chemical versatility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The 5-amino group in 5-amino-1-(oxetan-3-yl)-1H-pyrazole-4-carbaldehyde is a key functional group that can participate in various chemical reactions, such as condensation and coupling reactions. This makes it an attractive starting material for the synthesis of bioactive compounds. The oxetan-3-yl substituent, on the other hand, is a four-membered cyclic ether that has been shown to enhance the pharmacokinetic properties of molecules by improving their solubility and bioavailability. The aldehyde group at the 4-position of the pyrazole ring provides a reactive site for further derivatization, allowing for the introduction of various substituents to modulate the compound's biological activity.

Recent studies have highlighted the potential of 5-amino-1-(oxetan-3-yl)-1H-pyrazole-4-carbaldehyde in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The researchers found that the oxetane ring and aldehyde group play crucial roles in enhancing the antiviral efficacy by interacting with specific viral proteins.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers explored the anticancer properties of 5-amino-1-(oxetan-3-yl)-1H-pyrazole-4-carbaldehyde. The results showed that this compound and its derivatives exhibit significant cytotoxicity against a panel of human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action was found to involve the induction of apoptosis through the activation of caspase pathways. The 5-amino group was identified as a critical component for this activity, as its presence enhanced the compound's ability to bind to specific cellular targets.

The pharmacokinetic properties of 5-amino-1-(oxetan-3-yl)-1H-pyrazole-4-carbaldehyde have also been investigated. A study published in European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low plasma protein binding. These properties make it an attractive candidate for further development as a therapeutic agent.

In addition to its biological activities, 5-amino-1-(oxetan-3-yl)-1H-pyrazole-4-carbaldehyde has been used as a building block in combinatorial chemistry approaches. Its versatile reactivity allows for the rapid synthesis of libraries of compounds with diverse structures and biological activities. This has facilitated high-throughput screening efforts aimed at identifying new lead compounds for drug discovery programs.

The synthetic route to 5-amino-1-(oxetan-3-yl)-1H-pyrazole-4-carbaldehyde has been optimized to ensure high yields and purity. One common approach involves the reaction of 5-aminoisocyanate with 3-hydroxybutanal followed by cyclization to form the pyrazole ring. The introduction of the oxetane ring can be achieved through ring-opening reactions using epoxides or aziridines. These synthetic methods have been well-documented in various scientific publications and are widely used by researchers in academic and industrial settings.

The safety profile of 5-amino-1-(oxetan-3-yl)-1H-pyrazole-4-carbaldehyde has also been evaluated. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, 5-amino-1-(oxetan-3-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 2137986-27-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for its use in treating various diseases.